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For researchers, scientists, and drug development professionals, this document provides
comprehensive technical information, purchasing details, and detailed experimental protocols
for ABC99, a potent and selective inhibitor of the Wnt-deacylating enzyme NOTUM.

Product Information and Supplier Details

ABC99 is a small molecule inhibitor that selectively and irreversibly targets the serine
hydrolase activity of NOTUM. By inhibiting NOTUM, ABC99 prevents the removal of a key
palmitoleate modification from Wnt proteins, thereby preserving canonical Wnt signaling.[1][2]
This makes ABC99 a valuable tool for studying the role of NOTUM in various biological
processes and a potential therapeutic agent for diseases associated with diminished Wnt
signaling, such as osteoporosis and other degenerative conditions.
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) Catalog ] ]
Supplier Purity Formulation Storage
Number
ProbeChem PC-35279 Not Specified Crystalline solid -20°C[3]
Cayman ) ]
) 25858 >95% Crystalline solid -20°C[4][5]
Chemical
MedChemExpres ) ] -20°C for 3 years
HY-122832 98.48% Crystalline solid
s (powder)[2][6]
AOBIOUS AOB39031 Not Specified Not Specified Not Specified[1]
Sigma-Aldrich SML2341 >98% (HPLC) Powder -20°CJ[7]
BOC Sciences 2331255-53-7 >95% Crystalline Solid Not Specified[8]

Physicochemical Properties:

Property Value Reference
CAS Number 2331255-53-7 [3]14]16]
Molecular Formula C22H21CIN4Os [31[41[6]
Molecular Weight 456.88 g/mol [3][6]

DMSO: 10 mM[3], Acetonitrile:
Solubility 1 mg/ml, Chloroform: 1 mg/ml, [3114]
Methyl Acetate: 1 mg/ml[4]

ICs0 (NOTUM) 13 nM [21[3][4]
] ) 89 nM (in a cell-based reporter
ECso (Wnt Signaling) [4][5][°]
assay)

Mechanism of Action: Wnt Signaling Pathway

The canonical Wnt signaling pathway is crucial for embryonic development, tissue
homeostasis, and stem cell regulation. The activity of this pathway is tightly controlled, in part
by the enzyme NOTUM. NOTUM functions as a negative regulator by removing a palmitoleate
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group from Wnt proteins, which is essential for their binding to the Frizzled receptor complex.
ABC99 selectively and irreversibly inhibits the serine hydrolase activity of NOTUM, thereby
preventing the deacylation of Wnt proteins. This leads to the stabilization and accumulation of
B-catenin in the cytoplasm, its subsequent translocation to the nucleus, and the activation of
TCF/LEF-mediated transcription of Wnt target genes.

Click to download full resolution via product page

Caption: ABC99 inhibits NOTUM, preserving Wnt signaling.

Experimental Protocols
Super TOPflash Reporter Assay for Wnt Signaling

This protocol is designed to quantify the effect of ABC99 on preserving Wnt3a-mediated
signaling in the presence of NOTUM using a luciferase reporter assay in HEK293T cells.

Materials:

o HEK293T cells stably expressing the Super TOPflash reporter (HEK293T-STF)
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o DMEM with 10% FBS and 1% Penicillin-Streptomycin

e Wnt3a conditioned medium (from L-Wnt3a cells)

e NOTUM conditioned medium (from SW620 cells)

o ABC99 (dissolved in DMSO)

e Control compound (e.g., an inactive analog) or DMSO vehicle
e Dual-Luciferase® Reporter Assay System

o 96-well white, clear-bottom tissue culture plates

e Luminometer

Protocol:

e Cell Seeding: Seed HEK293T-STF cells in a 96-well plate at a density of 2 x 10* cells per
well in 100 pL of complete medium. Incubate overnight at 37°C with 5% COs-.

o Compound Preparation: Prepare serial dilutions of ABC99 and control compound in DMEM.
The final DMSO concentration should not exceed 0.1%.

e Treatment:

o Pre-incubate the NOTUM conditioned medium with the various concentrations of ABC99
or control compound for 30 minutes at 37°C.

o Add the Wnt3a conditioned medium to the NOTUM/compound mixture.

o Aspirate the medium from the HEK293T-STF cells and add 100 pL of the final treatment
mixture to each well.

o Include controls: cells treated with Wnt3a alone, NOTUM + Wnt3a without inhibitor, and
vehicle control.

e Incubation: Incubate the plate for 16-24 hours at 37°C with 5% CO..
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¢ Luciferase Assay:
o Aspirate the medium and wash the cells once with PBS.

o Lyse the cells using the passive lysis buffer provided with the Dual-Luciferase® Reporter
Assay System.

o Measure Firefly and Renilla luciferase activity according to the manufacturer's instructions
using a luminometer.

o Data Analysis: Normalize the Firefly luciferase activity to the Renilla luciferase activity to
control for transfection efficiency and cell number. The results can be plotted as fold-change
in luciferase activity relative to the control.

Day 1: Seed HEK293T-STF cells

[ Day 2: Treat cells ]

Treatment Preparation

1. Pre-incubate NOTUM CM with ABC99 Day 3: Lyse cells & Measure Luciferase

2. Add Wnt3a CM Data Analysis

3. Add mixture to cells

Click to download full resolution via product page

Caption: Workflow for the Super TOPflash reporter assay.
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Western Blot Analysis of NOTUM Inhibition

This protocol describes the detection of NOTUM protein levels in the conditioned medium of
SW620 cells following treatment with ABC99.

Materials:
o SW620 cells
e RPMI-1640 medium with 10% FBS and 1% Penicillin-Streptomycin
o ABC99 (dissolved in DMSO)
e Protein concentration assay kit (e.g., BCA)
o SDS-PAGE gels
 Nitrocellulose or PVDF membranes
» Transfer buffer
» Blocking buffer (e.g., 5% non-fat milk or BSAin TBST)
e Primary antibody against NOTUM
o HRP-conjugated secondary antibody
e Chemiluminescent substrate
e Imaging system
Protocol:
e Cell Culture and Treatment:
o Culture SW620 cells to ~80% confluency.

o Wash the cells with PBS and replace the medium with serum-free medium.
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o Treat the cells with various concentrations of ABC99 (e.g., 0.1, 1, 10 uM) or DMSO
vehicle for 2-4 hours.

e Conditioned Medium Collection: Collect the conditioned medium from the treated cells.
Centrifuge to remove any detached cells and debris.

o Protein Concentration: Determine the protein concentration of the conditioned medium
samples.

e SDS-PAGE and Protein Transfer:
o Load equal amounts of protein from each sample onto an SDS-PAGE gel.
o Separate the proteins by electrophoresis.
o Transfer the separated proteins to a nitrocellulose or PVDF membrane.
e Immunoblotting:
o Block the membrane with blocking buffer for 1 hour at room temperature.
o Incubate the membrane with the primary anti-NOTUM antibody overnight at 4°C.
o Wash the membrane three times with TBST.

o Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room
temperature.

o Wash the membrane three times with TBST.
o Detection:
o Incubate the membrane with a chemiluminescent substrate.

o Capture the signal using an imaging system.
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1. Culture & Treat SW620 cells with ABC99

( 2. Collect & Concentrate Conditioned Medium )

3. SDS-PAGE & Protein Transfer

4. Immunoblotting with anti-NOTUM Ab

5. Detection & Analysis

Click to download full resolution via product page
Caption: Workflow for Western blot analysis of NOTUM.

Disclaimer: This product is for research use only and is not intended for human or veterinary
use. The information provided is based on published literature, and experimental results may
vary. Researchers should optimize protocols for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Selective Irreversible Inhibitors of the Wnt-Deacylating Enzyme NOTUM Developed by
Activity-Based Protein Profiling - PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15622051/docs?utm_src=pdf-body-img#abc99-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b15622051?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC6004566/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6004566/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 2. pubs.acs.org [pubs.acs.org]

e 3. pubs.acs.org [pubs.acs.org]

e 4. medchemexpress.com [medchemexpress.com]
e 5. researchgate.net [researchgate.net]

e 6. Design of a Potent, Selective, and Brain-Penetrant Inhibitor of Wnt-Deactivating Enzyme
Notum by Optimization of a Crystallographic Fragment Hit - PMC [pmc.ncbi.nim.nih.gov]

e 7. openi.nim.nih.gov [openi.nim.nih.gov]
e 8. protocols.io [protocols.io]
e 9. Small-molecule inhibitors of carboxylesterase Notum - PMC [pmc.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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